3-[2-[[3-(2-carboxyethyl)-5-[(3-ethyl-4-methyl-5-oxo-pyrrolidin-2-yl)methyl]-4-methyl-1H-pyrrol-2-yl

• CAS No.: 17095-63-5
• Product Name: 3-[2-[[3-(2-carboxyethyl)-5-[(3-ethyl-4-methyl-5-oxo-pyrrolidin-2-yl)methyl]-4-methyl-1H-pyrrol-2-yl
• Molecular Formula: C33H48N4O6
• Molecular Weight: 596.8 g/mol
• IUPAC Name: 3-[2-[[3-(2-carboxyethyl)-5-[(3-ethyl-4-methyl-5-oxopyrrolidin-2-yl)methyl]-4-methyl-1H-pyrrol-2-yl]methyl]-5-[(4-ethyl-3-methyl-5-oxopyrrolidin-2-yl)methyl]-4-methyl-1H-pyrrol-3-yl]propanoic acid
• Standard InChI: InChI=1S/C33H48N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h16,19-21,26-27,34-35H,7-15H2,1-6H3,(H,36,43)(H,37,42)(H,38,39)(H,40,41)
• Standard InChIKey: VKGRRZVYCXLHII-OLFWPHQKSA-N
• Isomeric SMILES: CC[C@@H]1[C@H](C(=O)N[C@H]1CC2=C(C(=C(N2)CC3=C(C(=C(N3)C[C@H]4[C@@H]([C@H](C(=O)N4)CC)C)C)CCC(=O)O)CCC(=O)O)C)C
• SMILES: CCC1C(C(=O)NC1CC2=C(C(=C(N2)CC3=C(C(=C(N3)CC4C(C(C(=O)N4)CC)C)C)CCC(=O)O)CCC(=O)O)C)C
• Canonical SMILES: CCC1C(C(=O)NC1CC2=C(C(=C(N2)CC3=C(C(=C(N3)CC4C(C(C(=O)N4)CC)C)C)CCC(=O)O)CCC(=O)O)C)C
• Physical Description: Solid
• Description: L-Urobilinogen belongs to the class of organic compounds known as bilirubins. These are organic compounds containing a dicarboxylic acyclic tetrapyrrole derivative. L-Urobilinogen is considered to be a practically insoluble (in water) and relatively neutral molecule. L-Urobilinogen has been primarily detected in feces. Within the cell, L-urobilinogen is primarily located in the membrane (predicted from logP).; Stercobilinogen is a member of bilanes.
• Synonyms: stercobilinogen
• PubChem Compound: 440783
• Last Modified: Dec 23 2021